1-Methyl-5-(oxiran-2-ylmethoxy)benzimidazole

• IUPAC Name: 1-methyl-5-(oxiran-2-ylmethoxy)benzimidazole
• InChI: InChI=1S/C11H12N2O2/c1-13-7-12-10-4-8(2-3-11(10)13)14-5-9-6-15-9/h2-4,7,9H,5-6H2,1H3
• InChI Key: MDWUTDLZOGUFPB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C=CC(=C2)OCC3CO3
• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol

Description

1-Methyl-5-(oxiran-2-ylmethoxy)benzimidazole, also known as MOB, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. MOB belongs to a class of compounds known as epoxides, which are characterized by the presence of an oxygen atom in a three-membered ring. In

Scientific Research Applications

Anti-Inflammatory Activity

A study by (Rathore et al., 2017) highlighted the synthesis and anti-inflammatory activities of benzimidazole derivatives. The derivatives, including variants of 1-Methyl-5-(oxiran-2-ylmethoxy)benzimidazole, showed promising anti-inflammatory activities in rat models, suggesting potential therapeutic applications in inflammatory diseases.

Antioxidant Properties

(Kuş et al., 2008) reported the synthesis of benzimidazole derivatives, including those related to 1-Methyl-5-(oxiran-2-ylmethoxy)benzimidazole, and their antioxidant properties. These compounds demonstrated significant scavenging abilities against DPPH radicals, indicating their potential as antioxidants.

DNA Topoisomerase I Inhibition

A study by (Alpan et al., 2007) explored the effects of benzimidazole derivatives on mammalian DNA topoisomerase I activity. They found that 1-Methyl-5-(oxiran-2-ylmethoxy)benzimidazole variants showed potent inhibition, suggesting their potential application in cancer therapy targeting topoisomerase I.

Antitumor Properties

Research by (Salahuddin et al., 2014) focused on synthesizing and evaluating benzimidazole derivatives, including 1-Methyl-5-(oxiran-2-ylmethoxy)benzimidazole, for anticancer properties. They demonstrated that some compounds exhibited notable activity against breast cancer cell lines.

Antibacterial Activity

(Tien et al., 2016) synthesized benzimidazole derivatives and tested their antimicrobial activity. The study indicated the potential of these compounds, including those related to 1-Methyl-5-(oxiran-2-ylmethoxy)benzimidazole, in combating bacterial infections.

COX-2 Inhibition

(Rathore et al., 2014) designed and synthesized benzimidazole derivatives with oxadiazole, targeting COX-2 inhibition. This study highlights the potential of such compounds in developing new therapies for inflammation and pain management.

Mechanism of Action

Target of Action

Benzimidazole compounds have been reported to exhibit diverse pharmacological activities . They have been associated with antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities . The specific targets for these activities can vary widely and are often dependent on the specific substitutions on the benzimidazole ring .

Mode of Action

Benzimidazole compounds are known to interact with their targets through various mechanisms, often leading to changes in cellular processes . The specific mode of action can depend on the nature of the target and the specific substitutions on the benzimidazole ring .

Biochemical Pathways

Benzimidazole compounds are known to affect a variety of biochemical pathways, often related to their pharmacological activities . The specific pathways affected can depend on the nature of the target and the specific substitutions on the benzimidazole ring .

Result of Action

Benzimidazole compounds are known to have a variety of effects at the molecular and cellular level, often related to their pharmacological activities .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can potentially influence the action of benzimidazole compounds .